Cas no 1367990-06-4 (3-(5-methylpyrazin-2-yl)propanoic acid)

• Product Name: 3-(5-methylpyrazin-2-yl)propanoic acid
• CAS No: 1367990-06-4
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 6142539
• PubChem ID: 82414330
• Update Time: 2025-06-14

3-(5-methylpyrazin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylpyrazin-2-yl)propanoic acid
• 1367990-06-4
• EN300-1457317
• 3-(5-METHYL-2-PYRAZINYL)PROPANOICACID
• 3-(5-METHYL-2-PYRAZINYL)PROPANOIC ACID

• Inchi： 1S/C8H10N2O2/c1-6-4-10-7(5-9-6)2-3-8(11)12/h4-5H,2-3H2,1H3,(H,11,12)
• InChI Key： NMEZKFXVUBHGOU-UHFFFAOYSA-N
• SMILES： OC(CCC1C=NC(C)=CN=1)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.1Ų

Additional information on 3-(5-methylpyrazin-2-yl)propanoic acid

Recent Advances in the Study of 3-(5-methylpyrazin-2-yl)propanoic acid (CAS: 1367990-06-4)

3-(5-methylpyrazin-2-yl)propanoic acid (CAS: 1367990-06-4) is a pyrazine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds and its direct pharmacological effects. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

One of the most notable advancements in the study of 3-(5-methylpyrazin-2-yl)propanoic acid is its application in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a crucial building block for the development of selective inhibitors targeting the JAK-STAT signaling pathway. The researchers utilized a multi-step synthetic route, starting from commercially available 2-amino-5-methylpyrazine, to produce 3-(5-methylpyrazin-2-yl)propanoic acid with high yield and purity. Subsequent derivatization of this compound led to the discovery of potent JAK2 inhibitors with nanomolar activity.

In addition to its role in kinase inhibitor development, 3-(5-methylpyrazin-2-yl)propanoic acid has shown promise as a modulator of metabolic pathways. A recent preprint on bioRxiv reported that this compound exhibits significant effects on glucose metabolism in vitro. Using a combination of metabolomics and transcriptomics, the authors identified that 3-(5-methylpyrazin-2-yl)propanoic acid activates AMPK signaling in hepatocytes, suggesting potential applications in the treatment of metabolic disorders such as type 2 diabetes.

The pharmacokinetic properties of 3-(5-methylpyrazin-2-yl)propanoic acid have also been investigated in recent preclinical studies. Data presented at the 2023 American Chemical Society National Meeting revealed that this compound demonstrates favorable absorption and distribution characteristics in rodent models, with a plasma half-life of approximately 4 hours. Importantly, the compound showed minimal toxicity at therapeutic doses, making it an attractive candidate for further drug development.

From a structural perspective, computational chemistry studies have provided new insights into the molecular interactions of 3-(5-methylpyrazin-2-yl)propanoic acid with biological targets. Molecular docking simulations published in the Journal of Chemical Information and Modeling suggest that the carboxylic acid moiety of this compound forms critical hydrogen bonds with active site residues of various enzymes, while the pyrazine ring contributes to π-π stacking interactions. These findings have important implications for the rational design of derivatives with improved binding affinity.

Looking forward, several research groups have announced plans to explore the therapeutic potential of 3-(5-methylpyrazin-2-yl)propanoic acid in oncology. Preliminary data presented at recent conferences indicate that this compound may enhance the efficacy of existing chemotherapeutic agents by modulating drug efflux pumps. Additionally, its potential as an anti-inflammatory agent is being investigated in models of autoimmune diseases.

In conclusion, 3-(5-methylpyrazin-2-yl)propanoic acid (CAS: 1367990-06-4) represents a versatile scaffold in medicinal chemistry with multiple promising applications. The recent studies highlighted in this brief demonstrate its potential in kinase inhibitor development, metabolic regulation, and possibly cancer therapy. As research continues, we anticipate further elucidation of its mechanism of action and the development of optimized derivatives for clinical evaluation.